Cas no 6140-61-0 (4,4-Dimethyl-5-oxopentanenitrile)
6140-61-0 structure
Product Name:4,4-Dimethyl-5-oxopentanenitrile
CAS No:6140-61-0
MF:C7H11NO
MW:125.168341875076
MDL:MFCD00039734
CID:517843
PubChem ID:80231
Update Time:2025-04-19
4,4-Dimethyl-5-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Dimethyl-5-oxopentanenitrile
- 4,4-DIMETHYL-5-OXOPEMTANENITRILE
- 4-CYANO-2,2-DIMETHYLBUTYRALDEHYDE
- Pentanenitrile,4,4-dimethyl-5-oxo-
- 2,2 Dimethyl-4-Cyanobutyraldehyde
- 2cn
- 3,3-Dimethyl-4-oxobutyl cyanide
- 4,4-dimethyl-5-oxovaleronitrile
- 4-cyano-2,2-dimethyl-butanal
- 4-cyano-2,2-dimethyl-butyraldehyde
- 4-Formyl-4-methylvaleronitrile
- Pentanenitrile,4,4-dimethyl-5-oxo
- vhx1&Butyraldehyde,4-cyano-2,2-dimethyl
- DB-053870
- 2,2-dimethyl-4-cyanobutyraldehyde
- EINECS 228-125-8
- 4,4dimethyl-5-oxopentanenitrile
- NSC14675
- 4-cyano-2,2-dimethylbutanal
- ALBB-005217
- 2,2-dimethyl-4-cyano-butyraldehyde
- AS-36638
- NSC33063
- Pentanenitrile, 4,4-dimethyl-5-oxo-
- 4,4-Dimethyl-5-oxopentanenitrile #
- NSC 33063
- NS00034676
- DTXSID70210336
- A1-00250
- MFCD00039734
- STK503294
- NSC 14675
- EN300-76710
- AKOS005171559
- 2,2-dimethyl-4-cyanobutanal
- Butyraldehyde, 4-cyano-2,2-dimethyl
- CS-0261026
- NSC-33063
- NSC-14675
- SCHEMBL1341470
- 6140-61-0
-
- MDL： MFCD00039734
- Inchi： 1S/C7H11NO/c1-7(2,6-9)4-3-5-8/h6H,3-4H2,1-2H3
- InChI Key： HKJVKIURQSVEQB-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)CCC#N
Computed Properties
- Exact Mass: 125.08400
- Monoisotopic Mass: 125.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 0.6
Experimental Properties
- Density: 0.928
- Boiling Point: 93-95°C
- Flash Point: 90.7°C
- Refractive Index: 1.425
- PSA: 40.86000
- LogP: 1.51528
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
4,4-Dimethyl-5-oxopentanenitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,4-Dimethyl-5-oxopentanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4,4-Dimethyl-5-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB155096-10 g |
4-Cyano-2,2-dimethylbutyraldehyde, 95%; . |
6140-61-0 | 95% | 10 g |
€216.40 | 2023-07-20 | |
| abcr | AB155096-50 g |
4-Cyano-2,2-dimethylbutyraldehyde, 95%; . |
6140-61-0 | 95% | 50 g |
€667.00 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1253407-100mg |
2,2 DIMETHYL-4-CYANOBUTYRALDEHYDE |
6140-61-0 | 95% | 100mg |
$270 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1253407-250mg |
2,2 DIMETHYL-4-CYANOBUTYRALDEHYDE |
6140-61-0 | 95% | 250mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1253407-1g |
2,2 DIMETHYL-4-CYANOBUTYRALDEHYDE |
6140-61-0 | 95% | 1g |
$410 | 2024-06-06 | |
| Chemenu | CM115835-250mg |
4,4-dimethyl-5-oxopentanenitrile |
6140-61-0 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM115835-500mg |
4,4-dimethyl-5-oxopentanenitrile |
6140-61-0 | 95% | 500mg |
$*** | 2023-05-30 | |
| Chemenu | CM115835-1g |
4,4-dimethyl-5-oxopentanenitrile |
6140-61-0 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | B430790-500mg |
4,4-Dimethyl-5-oxopentanenitrile |
6140-61-0 | 500mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B430790-1g |
4,4-Dimethyl-5-oxopentanenitrile |
6140-61-0 | 1g |
$ 87.00 | 2023-09-08 |
4,4-Dimethyl-5-oxopentanenitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
6140-61-0 (4,4-Dimethyl-5-oxopentanenitrile) Related Products
- 2938-69-4(4-Cyano-2,2-diethylbutyraldehyde)
- 58886-81-0(Cyclohexanepropanenitrile, 1-formyl-)
- 67624-52-6(Heptanenitrile, 4-formyl-4-methyl-)
- 87921-74-2(Hexanenitrile, 2,5,5-trimethyl-6-oxo-)
- 1681-17-0(4-Acetyl-4-methylheptanedinitrile)
- 126-50-1(Heptanedinitrile,4-acetyl-4-(2-cyanoethyl)-)
- 91239-99-5(Cyclopentanepropanenitrile,1-formyl-)
- 185516-78-3(Cyclopropaneacetonitrile, 1-formyl-)
- 5338-97-6(4-ethyl-4-formyloctanenitrile)
- 70687-50-2(Hexanenitrile, 4-formyl-5-methyl-)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
